Cas no 1804866-08-7 (5-(Chloromethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Chloromethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1804866-08-7
• MF: C₉H₉ClF₃NO₂
• MW: 255.621472120285
• CID: 4838423
• Update Time: 2025-06-26

5-(Chloromethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9ClF3NO2/c1-5-6(3-10)4-14-8(7(5)15-2)16-9(11,12)13/h4H,3H2,1-2H3
• InChI Key： QBTZNZRAIWZKOC-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=C1C)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 5-(Chloromethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine

Introduction to 5-(Chloromethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804866-08-7)

5-(Chloromethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804866-08-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing nitrogen, which is a key structural motif in many biologically active molecules. The presence of multiple functional groups, including a chloromethyl group, a methoxy group, a methyl group, and a trifluoromethoxy group, makes this compound a versatile intermediate in synthetic chemistry.

The unique combination of these substituents imparts distinct chemical properties to the molecule, making it valuable for various applications in drug discovery and material science. The chloromethyl group, for instance, is known for its reactivity in nucleophilic substitution reactions, which can be exploited to introduce other functional groups or to form carbon-carbon bonds. This reactivity is particularly useful in the synthesis of complex molecules such as pharmaceuticals and agrochemicals.

The methoxy and methyl groups contribute to the overall stability of the molecule while also influencing its electronic properties. The trifluoromethoxy group, on the other hand, introduces electron-withdrawing effects due to the high electronegativity of fluorine atoms. This can modulate the reactivity and binding affinity of the molecule when it interacts with biological targets. Such modifications are often employed in medicinal chemistry to enhance drug efficacy and selectivity.

In recent years, there has been growing interest in the development of novel compounds with fluorinated moieties due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The compound 5-(Chloromethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine exemplifies this trend, as its structure incorporates multiple fluorinated and oxygenated functional groups that are known to enhance molecular interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop new scaffolds for drug candidates targeting various therapeutic areas. For example, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in inflammatory pathways. The ability to modify different parts of the molecule allows chemists to fine-tune its properties for specific biological functions.

The synthesis of 5-(Chloromethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of a pyridine core, followed by sequential functionalization at specific positions using appropriate reagents. The introduction of the chloromethyl, methoxy, methyl, and trifluoromethoxy groups requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The compound's utility extends beyond pharmaceutical applications; it has also been explored in materials science for its potential role as a building block in polymer synthesis or as an intermediate in electronic material development. The presence of electron-withdrawing groups like the trifluoromethoxy moiety can influence the electronic properties of materials derived from this compound, making it attractive for applications in optoelectronics.

Recent research has also highlighted the importance of computational methods in understanding and optimizing the properties of such complex molecules. Molecular modeling techniques have been used to predict how different substituents affect the reactivity and binding affinity of 5-(Chloromethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine towards biological targets. These insights have guided experimental efforts and led to more efficient synthetic routes.

In conclusion, 5-(Chloromethyl)-3-methoxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804866-08-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science domains. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its fluorinated components enhance its utility in developing advanced materials. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in synthetic chemistry and drug discovery efforts.